Cas no 119580-83-5 (1H-Pyrrole-2-carbonitrile,4-acetyl-1-methyl-)

• Product Name: 1H-Pyrrole-2-carbonitrile,4-acetyl-1-methyl-
• CAS No: 119580-83-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 133101
• PubChem ID: 14173863
• Update Time: 2025-04-19

1H-Pyrrole-2-carbonitrile,4-acetyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile,4-acetyl-1-methyl-
• 1H-Pyrrole-2-carbonitrile, 4-acetyl-1-methyl- (9CI)
• 4-ACETYL-1-METHYLPYRROLE-2-CARBONITRILE
• 4-acetyl-1-methyl-1H-pyrrole-2-carbonitrile
• 119580-83-5
• DTXSID901260115
• ZSJVTOHDDXTIEC-UHFFFAOYSA-N
• SCHEMBL4075119

• Inchi： 1S/C8H8N2O/c1-6(11)7-3-8(4-9)10(2)5-7/h3,5H,1-2H3
• InChI Key： ZSJVTOHDDXTIEC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C#N)N(C)C=1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.79